Lead(II) sulfide

• IUPAC Name: sulfanylidenelead
• InChI: InChI=1S/Pb.S
• InChI Key: XCAUINMIESBTBL-UHFFFAOYSA-N
• Canonical SMILES: S=[Pb]
• Molecular Formula: PbS
• Related CAS: 12179-39-4 (galena), 39377-56-5 (cpd with unspecified lead sulfide), 7783-06-4 (Parent)
• Molecular Weight: 239 g/mol
• Physical Description: Lead sulfide appears as black to silvery powdery or crystalline solid. Sinks in water. (USCG, 1999), Metallic black crystals; [HSDB] Slightly soluble in water (0.86 mg/L at 13 deg C); [ATSDR ToxProfiles]
• Boiling Point: 2337.8 °F at 760 mmHg (USCG, 1999), 1281 °C (sublimes)
• Solubility: 0.01244 g/100 mL water at 20 °C, Insoluble in water, Soluble in acid, Soluble in nitric acid, hot, dilute hydrochloric acid, Insoluble in alcohol, potassium hydroxide
• Density: 7.5 at 68 °F (USCG, 1999) - Denser than water; will sink, 7.60 g/cu cm
• Vapor Pressure: 1 Pa at 656 °C; 10 Pa at 741 °C; 100 Pa at 838 °C; 1kPa at 953 °C; 10 kPa at 1088 °C; 100 kPa at 1280 °C
• Color/Form: Silvery, metallic crystals or black powder, Metallic black cubic crystals
• CAS No.: 1314-87-0, 12179-39-4
• Melting Point: 2037.2 °F (USCG, 1999), 1113 °C

Description

Lead(II) sulfide (PbS) is a significant IV-VI semiconductor compound with a narrow band gap (~0.41 eV at 300 K) and a large exciton Bohr radius, endowing it with strong quantum confinement effects. This makes it a premier material for research in near-infrared (IR) photodetection and photovoltaics. PbS nanocrystals and thin films are extensively investigated for their application in next-generation solar cells, including dye-sensitized and perovskite-sensitized devices, where they function as efficient sensitizers to broaden the absorption spectrum into the infrared region. Furthermore, its properties are leveraged in the development of IR sensors, light-emitting diodes (LEDs), and thermoelectric devices. In fundamental research, PbS serves as a model system for studying size-tunable optical properties in semiconductor nanocrystals. As a reagent, it is also used in the synthesis of other lead-containing compounds. This high-purity product is strictly for laboratory research applications.

Preparation Methods

Hydrogen Sulfide Gas Reaction

The most straightforward precipitation method involves passing hydrogen sulfide (H₂S) gas through an acidic aqueous solution of lead(II) nitrate or acetate. This substitution reaction proceeds as:
$\text{Pb(NO}_3\text{)}_2 + \text{H}_2\text{S} \rightarrow \text{PbS} + 2\text{HNO}_3$
The resultant PbS precipitates as a black crystalline solid with a cubic halite structure. Key variables include:

• pH control : Acidic conditions (pH < 3) prevent hydroxide formation.

• Temperature : Room temperature yields micron-sized particles, while elevated temperatures (50–80°C) reduce aggregation.

Sulfide Salt Precipitation

Alternative approaches employ soluble sulfide salts (e.g., Na₂S) with lead nitrate:
$\text{Pb}^{2+} + \text{S}^{2-} \rightarrow \text{PbS}$
This method avoids toxic H₂S gas but requires strict stoichiometric control to minimize byproducts like Pb(OH)₂.

Table 1: Precipitation Method Outcomes

Precursor Pair	Particle Size (nm)	Purity (%)	Crystallinity	Source
Pb(NO₃)₂ + H₂S	500–1000	98.5	Polycrystalline
Pb(CH₃COO)₂ + Na₂S	200–500	97.2	Cubic

Thermal Decomposition of Single-Source Precursors

Lead Thiosemicarbazone Complexes

High-quality PbS nanoparticles (NPs) are synthesized via thermolysis of lead(II) thiosemicarbazone complexes in coordinating solvents like hexadecylamine (HDA) or oleylamine (OLA). For example, complexes derived from 2-(thiophen-2-ylmethylene) hydrazine-1-carbothioamide decompose at 190–270°C, yielding NPs with tunable bandgaps (2.15–3.11 eV).

Temperature Dependence

• 190°C : Spherical NPs (10–15 nm) with bandgap 3.11 eV.

• 230°C : Rod-shaped NPs (20–30 nm) with bandgap 2.58 eV.

• 270°C : Cubic NPs (50–70 nm) with bandgap 2.15 eV.

Capping Agent Impact

HDA-capped NPs exhibit superior photocatalytic degradation of methylene blue (60.0% efficiency at 230°C) compared to OLA-capped variants (28.3–45.7%) due to enhanced surface reactivity.

Lead Thiocyanate Precursors

Atomically thin PbS nanosheets are synthesized by decomposing lead thiocyanate (Pb(SCN)₂) in oleic acid (OA)/oleylamine (OLAM) at 165°C. Oxygen presence facilitates precursor decomposition, while rapid cooling (<2°C/s) arrests growth, producing 2–5 nm thick sheets.

Colloidal Synthesis for Quantum Dots and Nanowires

Hot-Injection Technique

PbS quantum dots (QDs) are synthesized by injecting lead oleate into sulfur-rich solutions at 95–165°C. Key parameters:

• Oleic acid (OA) concentration : Higher OA (20 g) narrows size dispersion (λ₁₅ = 935 nm) versus lower OA (2 g, λ₁₅ = 870 nm).

• Injection temperature (Tᵢₙⱼ) : Lower Tᵢₙⱼ (95°C) yields smaller QDs (3–5 nm) with quantum confinement.

Nanowire Synthesis

PbS nanowires are grown via solution-phase reactions using lead oleate and sulfur precursors in phenyl ether. Cosurfactants (e.g., n-tetradecylphosphonic acid) direct anisotropic growth, producing straight nanowires 10–50 nm in diameter.

Table 2: Colloidal Synthesis Parameters and Outcomes

Method	Precursor	Temp. (°C)	Size (nm)	Bandgap (eV)	Application	Source
Hot-Injection	Lead oleate + S	95–165	3–15	0.8–1.5	Photovoltaics
Nanowire Growth	Lead oleate + S	250	10–50	0.6–1.2	Optoelectronics

Direct Elemental Combination

Metallic lead reacts with sulfur vapor at 600–800°C to form PbS:
$\text{Pb} + \text{S} \rightarrow \text{PbS}$
This method produces bulk crystals (1–5 mm) with high purity (>99.9%) but limited utility in nanotechnology due to coarse morphology.

Mechanistic Insights and Comparative Analysis

Nucleation and Growth Dynamics

• Precipitation : Diffusion-limited aggregation dominates, favoring polydisperse particles.

• Thermal Decomposition : Ostwald ripening at higher temperatures enlarges NPs while reducing bandgap.

• Colloidal Synthesis : Monomer concentration and capping ligands dictate nucleation rates and size focusing.

Photocatalytic Performance Correlation

HDA-capped PbS NPs degrade methylene blue 2.1× faster than OLA-capped NPs due to exposed (200) crystal facets, which facilitate hydroxyl radical generation .

Chemical Reactions Analysis

Lead(II) sulfide undergoes various chemical reactions, including:

Oxidation: When heated in the presence of oxygen, this compound oxidizes to form lead(II) oxide and sulfur dioxide.

Reduction: this compound can be reduced to metallic lead using carbon as a reducing agent.

Substitution: this compound reacts with acids to form lead salts and hydrogen sulfide gas. For example, with hydrochloric acid: [ \text{PbS} + 2\text{HCl} \rightarrow \text{PbCl}_2 + \text{H}_2\text{S} ]

Precipitation: this compound can be precipitated from solutions containing lead ions by adding sulfide ions.

Scientific Research Applications

Semiconductor Applications

Photodetectors and Infrared Sensors
Lead(II) sulfide is primarily known for its semiconducting properties, particularly in infrared detection. It has a narrow bandgap of approximately 0.41 eV, which allows it to effectively absorb infrared light, making it suitable for use in photodetectors and infrared sensors. These devices are crucial in military applications for night vision equipment and in astronomy for detecting celestial bodies emitting infrared radiation .

Table 1: Properties of this compound in Semiconductor Applications

Property	Value
Bandgap	0.41 eV
Wavelength Sensitivity	0.7 µm to 3 µm
Common Uses	Night vision, Astronomy

Photovoltaic Applications

Quantum Dot Solar Cells
Recent advancements have highlighted the potential of this compound in quantum dot solar cells. Its ability to efficiently absorb sunlight allows it to convert solar energy into electricity effectively. Studies show that PbS quantum dots can enhance the power conversion efficiency of solar cells, making them a promising alternative in renewable energy technologies .

Table 2: Performance Metrics of PbS Quantum Dot Solar Cells

Parameter	Value
Power Conversion Efficiency	Up to 12%
Stability	High under ambient conditions
Application	Flexible solar panels

Optoelectronic Devices

This compound's unique electrical properties enable its use in various optoelectronic devices. These include light-emitting diodes (LEDs), lasers, and optical switches. The compound's capability to convert light into electricity and vice versa is fundamental in developing advanced optoelectronic systems .

Environmental Applications

Photocatalysis
this compound nanoparticles have been investigated for their photocatalytic activity, particularly in the degradation of organic pollutants such as methylene blue dye. Studies indicate that PbS nanoparticles can achieve degradation rates between 28% and 60% under UV light exposure, showcasing their potential in environmental remediation efforts .

Table 3: Photocatalytic Activity of PbS Nanoparticles

Pollutant	Degradation Rate (%)
Methylene Blue	28.3% - 60%

Nanostructured Applications

The synthesis of this compound nanoparticles has opened new avenues for their use in nanotechnology. These nanoparticles exhibit enhanced optical and electronic properties due to quantum confinement effects, making them suitable for applications in telecommunications, gas sensing, and solid-state sensors .

Case Study: Synthesis of PbS Nanoparticles
A study demonstrated the synthesis of PbS nanoparticles using a chemical co-precipitation method from lead(II) nitrate and sodium sulfide. Characterization techniques such as X-ray diffraction (XRD) and scanning electron microscopy (SEM) confirmed the formation of spherical nanoparticles with an average size of approximately 28 nm .

Mechanism of Action

The mechanism by which lead(II) sulfide exerts its effects is primarily related to its semiconducting properties. In photodetectors and infrared detectors, this compound absorbs infrared light, causing electron excitation and generating an electrical signal. The molecular targets and pathways involved in its action are related to its ability to interact with light and convert it into electrical energy .

Comparison with Similar Compounds

Table 1: Comparison of PbS with Select Metal Sulfides

Property	PbS	ZnS	CdS	CuS	FeS
Bandgap (eV)	0.41	3.68 (zinc blende)	2.42	1.2–2.2	0.95
Solubility (Ksp)	3×10⁻²⁸	1.6×10⁻²⁴	1×10⁻²⁸	6×10⁻³⁶	6×10⁻¹⁹
Primary Applications	IR detectors, quantum dots	Optical coatings, LEDs	Photovoltaics, sensors	Catalysis, batteries	Corrosion inhibition
Environmental Role	Heavy metal removal	Limited use	Toxic, regulated	Selective precipitation	Acid mine drainage control

Key Observations :

• Optical Properties : PbS’s narrow bandgap enables IR sensitivity, unlike ZnS (UV) or CdS (visible light) .
• Solubility : PbS is less soluble than FeS but more than CuS, influencing its efficacy in sulfide precipitation for wastewater treatment .
• Toxicity : CdS and PbS are toxic, but PbS’s low solubility reduces acute bioavailability compared to CdS .

Comparison with Lead Chalcogenides (PbO, PbSe, PbTe)

PbS belongs to the lead chalcogenide family, which includes PbO, PbSe, and PbTe (Table 2):

Table 2: Lead Chalcogenide Comparison

Compound	Crystal Structure	Bandgap (eV)	Thermal Conductivity (W/m·K)	Primary Applications
PbS	Cubic (rock salt)	0.41	2.3	IR detectors, quantum dots
PbO	Tetragonal	1.9–2.7	11	Batteries, glass, pigments
PbSe	Cubic	0.27	1.5	Thermoelectrics, IR optics
PbTe	Cubic	0.29	2.4	Thermoelectric generators

Key Observations :

• Bandgap Trends : PbSe and PbTe exhibit narrower bandgaps than PbS, making them superior for low-energy IR applications .
• Thermal Properties : PbTe’s low thermal conductivity enhances its thermoelectric efficiency compared to PbS .
• Chemical Stability : PbO is more ionic and reactive, often used in lead-acid batteries, whereas PbS is stable under ambient conditions .

Nanotechnology and Functionalized Derivatives

PbS nanoparticles (NPs) are tailored for advanced applications through surface functionalization:

• Fluoroaniline-Stabilized PbS (FALS) : Exhibits enhanced electrical properties for energy storage .
• Capping Agents : HDA (hexadecylamine), ODA (octadecylamine), and TOPO (trioctylphosphine oxide) modify PbS NP morphology and photocatalytic efficiency .

Comparison with CdS Quantum Dots :

• Tunability : PbS NPs (1.074 eV absorption peak) enable broader wavelength range adjustments than CdS .
• Cost vs. Performance : CdS remains dominant in visible-light applications, but PbS excels in IR and low-cost syntheses .

Biological Activity

Lead(II) sulfide (PbS) is a compound of significant interest due to its unique properties and potential biological effects. This article explores the biological activity of PbS, focusing on its toxicity, interactions with biological systems, and implications for health.

Overview of this compound

This compound is an insoluble, stable compound that is primarily found in nature as the mineral galena. Its low solubility in physiological conditions suggests that it may be less toxic than other lead compounds; however, the potential for lead release under certain conditions raises concerns about its biological activity and health implications .

Acute and Chronic Effects

Exposure to lead compounds, including PbS, can lead to various acute and chronic health effects. According to the Agency for Toxic Substances and Disease Registry (ATSDR), acute exposure may result in symptoms such as headaches, irritability, and gastrointestinal disturbances. Chronic exposure can lead to more severe outcomes, including neurological damage and reproductive issues .

Table 1: Summary of Health Effects Associated with this compound Exposure

Health Effect	Description
Acute Effects	Headache, irritability, nausea
Chronic Effects	Neurological damage, reproductive toxicity
Carcinogenic Potential	Classified as a probable carcinogen

Mechanisms of Toxicity

Lead ions released from PbS can disrupt various biological processes. The primary mechanism involves interference with calcium signaling pathways, which are crucial for cellular functions. Lead competes with calcium ions, leading to altered neurotransmitter release and impaired synaptic function .

Case Studies on Biological Responses

• Nanoparticle Studies : Research indicates that lead sulfide nanoparticles (PbS-NPs) exhibit differential biological responses based on their surface functionalization. For instance, a study found that embryos exposed to MT-functionalized PbS-NPs experienced 100% mortality within 120 hours post-fertilization, while those exposed to DT-functionalized nanoparticles showed less than 5% mortality at similar concentrations . This highlights the importance of nanoparticle design in determining toxicity.
• Sulfate-Reducing Bacteria (SRB) : A study examined the effects of Pb(II) on sulfate-reducing bacteria (SRB), finding that while high concentrations inhibited growth, lower concentrations stimulated bacterial activity. This suggests a complex interaction where Pb(II) can act as both a toxic agent and a growth stimulant under specific conditions .

Environmental Impact

This compound's stability in the environment raises concerns about its accumulation and potential bioavailability. The compound's low solubility means it does not easily leach into groundwater; however, under acidic conditions or during industrial processes such as smelting, it can release toxic lead ions into the environment .

Q & A

Q. What experimental methods are recommended for synthesizing high-purity PbS nanoparticles for semiconductor studies?

Answer: PbS nanoparticles are typically synthesized via wet-chemical routes. A common method involves reacting lead(II) acetate with sodium sulfide in aqueous or organic solvents under inert conditions. For controlled particle size, use capping agents like oleic acid . Key steps:

• Dissolve lead(II) acetate trihydrate (0.1 M) in deionized water.
• Add sodium sulfide (0.1 M) dropwise under nitrogen, stirring at 60°C for 1 hour.
• Centrifuge and wash with ethanol to remove impurities.
  Characterization via XRD (e.g., cubic crystal structure, lattice parameter a = 5.936 Å) and TEM confirms nanoparticle size (2–10 nm) .

Q. How can researchers validate the stoichiometry and purity of PbS samples?

Answer: Use a combination of:

• Energy-Dispersive X-ray Spectroscopy (EDS): Confirm Pb:S atomic ratio (~1:1).
• Thermogravimetric Analysis (TGA): Monitor mass loss during pyrolysis; pure PbS shows minimal decomposition below 800°C.
• X-ray Photoelectron Spectroscopy (XPS): Detect surface contaminants (e.g., oxides) by analyzing Pb 4f and S 2p binding energies .

Advanced Research Questions

Q. How can contradictions in reported PbS solubility data (e.g., × 10⁻⁷ kg/kg vs. × 10⁻¹¹ kg/kg) be resolved experimentally?

Answer: Discrepancies arise from pH, ionic strength, and measurement techniques. To address this:

Standardize Conditions: Measure solubility in deionized water (pH 7) at 25°C under N₂ to prevent oxidation.

Use ICP-MS: Quantify dissolved Pb²⁺ and S²⁻ ions with detection limits <1 ppb.

Replicate Studies: Compare results across multiple labs using identical protocols .
Table 1: Solubility Data Under Controlled Conditions

pH	Ionic Strength (M)	Solubility (kg/kg)	Method
7	0.01	2.8 × 10⁻¹¹	ICP-MS
7	0.1	1.1 × 10⁻¹⁰	ICP-MS

Q. What computational approaches are suitable for modeling PbS’s electronic structure and bandgap tuning?

Answer:

• Density Functional Theory (DFT): Use software like VASP or Quantum ESPRESSO with hybrid functionals (e.g., HSE06) to predict bandgaps (~0.4 eV experimentally) and doping effects.
• k·p Perturbation Theory: Model quantum confinement effects in nanoparticles. Validate results against UV-Vis-NIR absorption spectra .

Methodological Challenges

Q. How should researchers design experiments to minimize errors in PbS reaction kinetics studies?

Answer:

• Control Variables: Maintain constant temperature (±0.1°C) and stirring rate.
• Real-Time Monitoring: Use in-situ UV-Vis spectroscopy to track PbS precipitation (absorption peak ~1000 nm).
• Error Propagation: Calculate uncertainties in rate constants using the formula:
  $k = \frac{\Delta [\text{PbS}]}{\Delta t}$, where $\Delta [\text{PbS}]$ is derived from mass and molar mass (239.30 g/mol) .
  Table 2: Reaction Rate Variability (25°C)

Time Interval (s)	Average Rate (mol/s)	Uncertainty (±%)
0–5	0.00234	2.1
5–10	0.00276	1.8

Q. What strategies ensure reproducibility in PbS-based photovoltaic device fabrication?

Answer:

• Layer-by-Layer Deposition: Optimize spin-coating parameters (e.g., 2000 rpm for 30 sec) for uniform PbS quantum dot films.
• Encapsulation: Use UV-curable epoxy to prevent oxidation.
• Cross-Lab Validation: Share device architectures (e.g., ITO/PbS/TiO₂/Au) and J-V curve data via open-access repositories .

Data Interpretation & Reporting

Q. How should conflicting XRD and TEM results on PbS crystallinity be resolved?

Answer:

• XRD: Broad peaks may indicate nanocrystalline domains. Use Scherrer equation ($\tau = \frac{K\lambda}{\beta \cos \theta}$) to estimate crystallite size.
• TEM: Directly measure particle size; lattice fringes confirm crystallinity.
• Synchrotron SAXS: Resolve discrepancies by analyzing size distributions at nanoscale .

Q. What metadata is critical when reporting PbS toxicity studies for regulatory compliance?

Answer:

• Sample Preparation: Document pyrolysis conditions (e.g., 500°C for 2 hours) releasing PbO and SO₂.
• Analytical Limits: Specify ICP-MS detection thresholds for Pb²⁺ in leachates.
• Ethical Compliance: Adhere to OECD Guidelines 471–473 for in vitro assays .

Advanced Characterization Techniques

Q. How does cryogenic TEM enhance the analysis of PbS surface defects?

Answer:

• Sample Preparation: Flash-freeze PbS nanoparticles in liquid ethane to preserve surface structures.
• High-Resolution Imaging: Resolve atomic-scale defects (e.g., sulfur vacancies) with <0.1 nm resolution.
• EELS Mapping: Quantify localized electronic states near defects .